1-(5-Nitrothiophene-3-carbonyl)pyrrolidine-2-carboxylic acid

• IUPAC Name: 1-(5-nitrothiophene-3-carbonyl)pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C10H10N2O5S/c13-9(6-4-8(12(16)17)18-5-6)11-3-1-2-7(11)10(14)15/h4-5,7H,1-3H2,(H,14,15)
• InChI Key: OUKNJJYTMXYLOZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2=CSC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C10H10N2O5S
• Molecular Weight: 270.26 g/mol

Description

1-(5-Nitrothiophene-3-carbonyl)pyrrolidine-2-carboxylic acid, also known as NTPTP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. NTPTP is an organic compound that belongs to the class of pyrrolidine carboxylic acids. It is a yellow crystalline powder that is soluble in water and has a molecular weight of 308.29 g/mol.

Mechanism of Action

The mechanism of action of 1-(5-Nitrothiophene-3-carbonyl)pyrrolidine-2-carboxylic acid involves the inhibition of the target enzymes by binding to their active sites. The binding of 1-(5-Nitrothiophene-3-carbonyl)pyrrolidine-2-carboxylic acid to the active site of hCA II, for example, results in the formation of a stable complex that prevents the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate ions. This inhibition of hCA II activity can be exploited for the development of drugs for the treatment of diseases such as glaucoma and epilepsy.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(5-Nitrothiophene-3-carbonyl)pyrrolidine-2-carboxylic acid are dependent on the target enzyme and the specific biological system in which it is being studied. Inhibition of hAChE and hBChE, for example, can result in the accumulation of acetylcholine in the synaptic cleft, leading to increased cholinergic activity and potentially resulting in improved cognitive function. Inhibition of hCA II, on the other hand, can result in the reduction of intraocular pressure and the inhibition of tumor growth.

Advantages and Limitations for Lab Experiments

1-(5-Nitrothiophene-3-carbonyl)pyrrolidine-2-carboxylic acid has several advantages and limitations for use in lab experiments. One advantage is its high potency and selectivity for the target enzymes, which allows for the development of potent and specific inhibitors. Another advantage is its relatively simple synthesis method, which allows for the efficient production of large quantities of the compound. One limitation is its potential toxicity, which can limit its use in certain biological systems. Another limitation is its limited solubility in some solvents, which can limit its use in certain experimental protocols.

Future Directions

There are several future directions for the study of 1-(5-Nitrothiophene-3-carbonyl)pyrrolidine-2-carboxylic acid. One direction is the development of 1-(5-Nitrothiophene-3-carbonyl)pyrrolidine-2-carboxylic acid-based drugs for the treatment of diseases such as Alzheimer's disease, glaucoma, and cancer. Another direction is the study of the structure-activity relationship of 1-(5-Nitrothiophene-3-carbonyl)pyrrolidine-2-carboxylic acid and its analogs, which can provide insights into the design of more potent and selective inhibitors. Additionally, the study of the pharmacokinetics and pharmacodynamics of 1-(5-Nitrothiophene-3-carbonyl)pyrrolidine-2-carboxylic acid can provide insights into its potential clinical applications.

Synthesis Methods

1-(5-Nitrothiophene-3-carbonyl)pyrrolidine-2-carboxylic acid can be synthesized through several methods, including the reaction of 5-nitrothiophene-3-carboxylic acid with pyrrolidine-2-carboxylic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) or N,N'-dicyclohexylcarbodiimide (DCCD). The reaction is carried out in a suitable solvent such as N,N-dimethylformamide (DMF) or dichloromethane (DCM), and the resulting product is purified through recrystallization or column chromatography.

Scientific Research Applications

1-(5-Nitrothiophene-3-carbonyl)pyrrolidine-2-carboxylic acid has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and chemical biology. It has been found to exhibit potent inhibitory activity against several enzymes, including human carbonic anhydrase II (hCA II), human acetylcholinesterase (hAChE), and human butyrylcholinesterase (hBChE). These enzymes are involved in various physiological processes and are potential targets for the development of drugs for the treatment of diseases such as Alzheimer's disease, glaucoma, and cancer.